N'-(4-Tert-butylbenzylidene)-1H-benzimidazole-6-carbohydrazide
Overview
Description
N’-(4-Tert-butylbenzylidene)-1H-benzimidazole-6-carbohydrazide, with the chemical formula C24H33N3, is a fascinating compound. It features a benzimidazole core with a hydrazide functional group and a tert-butylbenzylidene substituent. The compound’s structure combines aromaticity, conjugation, and steric effects, making it intriguing for various applications.
Preparation Methods
Synthetic Routes::
Condensation Reaction:
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Industrial Production:
Chemical Reactions Analysis
Reactions::
Oxidation and Reduction:
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Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The compound’s mechanism of action depends on its specific application.
- Molecular targets could include enzymes, receptors, or DNA.
- Pathways involved may relate to cell signaling, apoptosis, or metabolic processes.
Comparison with Similar Compounds
Unique Features:
Similar Compounds:
Properties
Molecular Formula |
C19H20N4O |
|---|---|
Molecular Weight |
320.4 g/mol |
IUPAC Name |
N-[(E)-(4-tert-butylphenyl)methylideneamino]-3H-benzimidazole-5-carboxamide |
InChI |
InChI=1S/C19H20N4O/c1-19(2,3)15-7-4-13(5-8-15)11-22-23-18(24)14-6-9-16-17(10-14)21-12-20-16/h4-12H,1-3H3,(H,20,21)(H,23,24)/b22-11+ |
InChI Key |
JSAGDTOLPGYQEK-SSDVNMTOSA-N |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC3=C(C=C2)N=CN3 |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C=NNC(=O)C2=CC3=C(C=C2)N=CN3 |
Origin of Product |
United States |
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